2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one

• IUPAC Name: 2-methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one
• InChI: InChI=1S/C16H19N3O2/c1-11-6-5-9-19(10-11)16(21)14-12-7-3-4-8-13(12)15(20)18(2)17-14/h3-4,7-8,11H,5-6,9-10H2,1-2H3
• InChI Key: FIRUPJVRDTYBLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one, also known as MPCC, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a phthalazinone derivative that has shown promising results in the field of medicinal chemistry. In

Mechanism of Action

The mechanism of action of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways that regulate cell growth and differentiation. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in acetylcholine levels in the brain, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to have a variety of biochemical and physiological effects. In animal models, 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, attention, and movement. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has also been shown to reduce inflammation in the brain, which is beneficial in the treatment of neurodegenerative diseases. In addition, 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one is also stable under a variety of conditions, making it suitable for use in a wide range of experiments. However, there are also limitations to the use of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one in lab experiments. It has a relatively short half-life in the body, which may limit its effectiveness in certain experiments. In addition, 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one. One direction is to further explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use as a diagnostic tool for these diseases. In addition, further studies are needed to fully understand the mechanism of action of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one and to identify any potential off-target effects. Finally, the synthesis of new derivatives of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one may lead to compounds with improved potency and selectivity for specific targets.

Synthesis Methods

The synthesis of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one involves a multi-step process that starts with the reaction of 3-methylpiperidine-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-methylphthalic anhydride in the presence of a base such as triethylamine to form the final product, 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one. The synthesis of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been optimized to yield high purity and high yields.

Scientific Research Applications

2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In addition, 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.